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Compound of Interest

Compound Name: 1,2-Diiodobutane

Cat. No.: B15469301 Get Quote

Disclaimer: 1,2-Diiodobutane is a chemical for which extensive, peer-reviewed safety and

toxicological data is not readily available. This guide has been compiled using the limited

information on 1,2-diiodobutane and supplemented with data from its isomer, 1,4-

diiodobutane, as well as general safety protocols for organoiodine compounds. The information

for 1,4-diiodobutane should be treated as an estimation of potential hazards, not as

experimentally verified data for 1,2-diiodobutane. All laboratory work should be conducted

under the assumption that 1,2-diiodobutane is hazardous and with appropriate engineering

controls and personal protective equipment in place.

Introduction
1,2-Diiodobutane (CAS No. 53161-72-1) is an organoiodine compound with the molecular

formula C4H8I2.[1] Organoiodine compounds are a class of molecules that have a carbon-

iodine bond, which is the weakest of the carbon-halogen bonds. This inherent weakness makes

them useful reagents in organic synthesis but also means they can be reactive and potentially

unstable.[2][3] Samples of organoiodine compounds may appear yellow due to decomposition

and the release of elemental iodine.[2] Due to the limited specific toxicological data for 1,2-
diiodobutane, a cautious approach to handling is imperative.

Physical and Chemical Properties
A summary of the known physical and chemical properties for 1,2-diiodobutane is provided

below. This data is primarily from computational models and should be used as a guide.
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Property Value Source

Molecular Formula C4H8I2 [1]

Molecular Weight 309.92 g/mol [1]

CAS Number 53161-72-1 [1]

Boiling Point 230.1°C at 760 mmHg [4]

Density 2.337 g/cm³ [4]

Flash Point 104.3°C [4]

Vapor Pressure
0.1 ± 0.4 mmHg at 25°C

(Predicted)
[4]

Refractive Index 1.618 [4]

Hazard Identification and Classification (Inferred)
As no specific hazard data exists for 1,2-diiodobutane, the following information is

extrapolated from its isomer, 1,4-diiodobutane, and general knowledge of organoiodine

compounds. It is recommended to handle 1,2-diiodobutane as a substance with at least these

potential hazards.

Potential Hazards:

Skin Irritation: May cause skin irritation upon contact.[5]

Eye Irritation: May cause serious eye irritation.[5]

Respiratory Irritation: Vapors or mists may cause respiratory tract irritation.[5]

Toxicity: While not confirmed, organoiodine compounds can present toxicological risks.[6] In

one study, the related compound 1,4-diiodobutane showed cytotoxic effects on human

hepatocellular carcinoma (HepG2) cells.[7]

GHS Classification (for 1,4-Diiodobutane):
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Source:[5]

Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection:

Wear a flame-retardant lab coat.

Handle with chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected

before use and disposed of properly after.

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, a respirator with an appropriate organic vapor cartridge may be necessary.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[8]
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Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated place.[8]

Keep container tightly closed to prevent leakage.

Protect from light, as organoiodine compounds can be light-sensitive.

Incompatible Materials: Strong oxidizing agents.[8]

First Aid Measures (Inferred)
The following first aid measures are based on general protocols for hazardous chemicals and

data for related compounds. Seek immediate medical attention for any exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting lower and upper eyelids.

Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.
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Accidental Release and Disposal
Accidental Release

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 4.2).

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Do not let the product enter drains.

Disposal
Disposal of 1,2-diiodobutane and any contaminated materials must be in accordance with

all applicable federal, state, and local regulations.

Dispose of waste through a licensed hazardous waste disposal company.

Experimental Protocols and Visualizations
Due to the lack of specific experimental data for 1,2-diiodobutane, detailed, validated

protocols cannot be provided. The following represents a generalized workflow for handling

potentially hazardous liquid chemicals.

General Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of a potentially

hazardous liquid chemical like 1,2-diiodobutane in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Don PPE
(Gloves, Goggles, Lab Coat)

Before Starting Work in Fume Hood Chemical Handling
(Weighing, Transferring)

Reaction Setup &
Execution

Quenching &
Workup

Waste Disposal
(Segregate Halogenated Waste)

Decontamination
(Glassware, Surfaces)

Doff PPE Wash Hands End

Click to download full resolution via product page

General workflow for handling a potentially hazardous liquid chemical.

Signaling Pathways
There is currently no available research on the specific toxicological mechanisms or signaling

pathways affected by 1,2-diiodobutane. A study on related diiodoalkanes demonstrated

cytotoxicity in HepG2 cells, but did not elucidate the specific molecular pathways involved.[7]

Therefore, no signaling pathway diagram can be accurately created at this time. Researchers

should be aware of the potential for uncharacterized biological activity.

Conclusion
While 1,2-diiodobutane may be a useful synthetic intermediate, the significant lack of safety

and toxicological data necessitates a highly cautious approach. This guide provides a

framework for its safe handling based on the properties of related compounds and general

principles of laboratory safety. It is crucial for researchers, scientists, and drug development

professionals to treat 1,2-diiodobutane as a potentially hazardous substance and to

implement stringent safety protocols to minimize exposure and risk. Further research into the

toxicological properties of this compound is strongly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15469301?utm_src=pdf-body-img
https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.researchgate.net/figure/Effects-of-1-2-diiodoethane-1-3-diiodopropane-and-1-4-diiodobutane-exposure-on-HepG2_fig1_397230279
https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.benchchem.com/product/b15469301?utm_src=pdf-body
https://www.benchchem.com/product/b15469301?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1,2-Diiodobutane | C4H8I2 | CID 143014 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Organoiodine chemistry - Wikipedia [en.wikipedia.org]

3. Iodine compounds - Wikipedia [en.wikipedia.org]

4. guidechem.com [guidechem.com]

5. 1,4-Diiodobutane | C4H8I2 | CID 12337 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Organoiodine Compounds | Chemical Bull Pvt Ltd [chemicalbull.com]

7. researchgate.net [researchgate.net]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 1,2-
Diiodobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469301#safety-and-handling-precautions-for-1-2-
diiodobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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